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Compound of Interest

5-Bromoimidazo[1,2-a]pyridine
Compound Name:
hydrobromide

Cat. No.: B1289497

Safeguarding Research: Handling 5-
Bromoimidazo[1,2-a]pyridine Hydrobromide

For Immediate Release: This document provides essential safety and logistical guidance for
researchers, scientists, and drug development professionals handling 5-Bromoimidazo[1,2-
a]pyridine hydrobromide (CAS No. 603301-13-9). Adherence to these protocols is critical for
ensuring personnel safety and proper environmental stewardship. While a specific Safety Data
Sheet (SDS) for this compound is not readily available, the following recommendations are
based on data from closely related bromo-imidazo-pyridine derivatives and hydrobromide salts.
These compounds are generally classified as skin and eye irritants and may cause respiratory
irritation.[1][2]

Essential Safety Information

A thorough risk assessment should be conducted before handling this compound. The following
table summarizes key safety information based on available data for analogous compounds.
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Chemical Name

5-Bromoimidazo[1,2-a]pyridine

hydrobromide

CAS Number

603301-13-9

[31141[5]

Molecular Formula

C7HsBrN2-HBr

[3]

Molecular Weight

277.94 g/mol

[3]

Appearance

Solid (form may vary)

GHS Hazard Class

Based on analogous
compounds: Skin Irritant
(Category 2), Eye Irritant
(Category 2A), Specific Target
Organ Toxicity - Single
Exposure (Category 3,
Respiratory System)

[1](2]

Hazard Statements

H315: Causes skin irritation.
H319: Causes serious eye
irritation. H335: May cause

respiratory irritation.

[1](2]

Signal Word

Warning

[1](2]

Personal Protective Equipment (PPE)

The selection of appropriate PPE is the first line of defense against exposure. The following

PPE is mandatory when handling 5-Bromoimidazo[1,2-a]pyridine hydrobromide:
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PPE Category Specification Rationale

) Chemical-resistant gloves To prevent skin contact and
Hand Protection o ]
(e.g., nitrile, neoprene). absorption.

Safety glasses with side
shields or chemical splash

goggles. A face shield is
) ) To protect the eyes from dust
Eye and Face Protection recommended when handling )
- particles and splashes.
larger quantities or when there

is a significant risk of

splashing.
] A properly fitting laboratory To protect skin and personal
Body Protection ) o
coat. clothing from contamination.

A NIOSH-approved respirator
(e.g., N95 or higher) is
) ) required when handling the To prevent inhalation of the
Respiratory Protection ) .
powder outside of a certified powdered compound.
chemical fume hood or glove

box.

Operational Plan: Step-by-Step Handling
Procedures

Adherence to a strict operational workflow is crucial for minimizing exposure and ensuring
experimental integrity.

e Preparation:

o Designate a specific work area for handling the compound, preferably within a certified
chemical fume hood.

o Ensure that an emergency eyewash station and safety shower are readily accessible.

o Assemble all necessary equipment and reagents before handling the compound.
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o Don the required PPE as outlined in the table above.
e Weighing and Aliquoting:

o Perform all weighing and aliquoting of the solid compound within a chemical fume hood or
a balance enclosure to control dust.

o Use anti-static weighing dishes to prevent dispersal of the powder.
o Handle the compound gently to minimize the generation of airborne dust.
 Dissolution:

o When preparing solutions, add the solid 5-Bromoimidazo[1,2-a]pyridine hydrobromide
to the solvent slowly.

o If heating is required, use a controlled heating mantle and ensure proper ventilation.
e Post-Handling:

o Thoroughly decontaminate the work area with an appropriate solvent (e.g., 70% ethanol)
and wipe it clean.

o Carefully remove and dispose of contaminated PPE in the designated hazardous waste
container.

o Wash hands thoroughly with soap and water after handling is complete.

Disposal Plan: Managing Chemical Waste

Proper disposal of 5-Bromoimidazo[1,2-a]pyridine hydrobromide and associated materials
is essential to prevent environmental contamination and ensure regulatory compliance.

o Waste Segregation:

o All solid waste, including contaminated consumables (e.g., weigh boats, pipette tips,
gloves), must be collected in a dedicated, clearly labeled hazardous waste container.
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o Liquid waste containing this compound should be collected in a separate, compatible, and
labeled container for halogenated organic waste.[6]

o Do not mix this waste with other waste streams.

o Container Management:
o Waste containers must be kept closed except when adding waste.

o Store waste containers in a designated satellite accumulation area that is secure and well-
ventilated.

» Final Disposal:

o All waste must be disposed of through the institution's environmental health and safety
(EHS) office or a licensed hazardous waste disposal contractor.

o Follow all local, state, and federal regulations for the disposal of hazardous chemical
waste.[7]

Emergency Procedures
In the event of an exposure or spill, immediate and appropriate action is critical.

» Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes
at an emergency eyewash station. Seek prompt medical attention.[3]

» Skin Contact: Remove contaminated clothing and wash the affected area thoroughly with
soap and water for at least 15 minutes. Seek medical attention if irritation persists.[8]

 Inhalation: Move the affected individual to fresh air. If breathing is difficult, administer oxygen
and seek immediate medical attention.[1]

 Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical
attention.[9][10]

« Spill:
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o Small Spill: For a small spill that can be safely cleaned up, wear appropriate PPE, cover
the spill with an inert absorbent material (e.g., vermiculite, sand), and carefully sweep it
into a designated hazardous waste container.

o Large Spill: In the event of a large spill, evacuate the area immediately, secure the
location, and contact your institution's EHS department or emergency response team.[8]

Experimental Workflow and Safety Diagram

The following diagram illustrates the key steps and safety considerations for handling 5-
Bromoimidazo[1,2-a]pyridine hydrobromide.
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Workflow for Handling 5-Bromoimidazo[1,2-a]pyridine Hydrobromide
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Caption: A step-by-step workflow for the safe handling of 5-Bromoimidazo[1,2-a]pyridine
hydrobromide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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